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Compound of Interest

Compound Name: N-Carbethoxyphthalimide

Cat. No.: B055826 Get Quote

A Technical Guide to N-Carbethoxyphthalimide: Properties, Synthesis, and Applications in

Amine Protection

For Researchers, Scientists, and Drug Development Professionals

N-Carbethoxyphthalimide is a versatile reagent in organic synthesis, primarily utilized for the

protection of primary amine functionalities. Its stability under various reaction conditions and

the established protocols for its removal make it a valuable tool in the synthesis of complex

molecules, including pharmaceutical intermediates. This guide provides an in-depth overview of

its chemical properties, synthesis, and its application in protecting group chemistry.

Core Properties of N-Carbethoxyphthalimide
N-Carbethoxyphthalimide, also known as N-Ethoxycarbonylphthalimide, is a white crystalline

solid at room temperature.[1] Key quantitative data for this compound are summarized in the

table below.
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Property Value References

CAS Number 22509-74-6 [1][2][3][4][5][6]

Molecular Formula C₁₁H₉NO₄ [1][2][4][6]

Molecular Weight 219.19 g/mol [2][4][6]

Melting Point 90-92 °C [2]

Appearance White crystalline powder [1]

Solubility
Soluble in DMF, benzene, and

chloroform
[3]

Synthesis of N-Carbethoxyphthalimide
A common and effective method for the synthesis of N-Carbethoxyphthalimide involves the

reaction of a phthalimide derivative with ethyl chloroformate.

Experimental Protocol: Synthesis from 3-Hydroxy-1H-
isoindol-1-one[1][2]

Dissolution: Dissolve 3-Hydroxy-1H-isoindol-1-one (7.36 g, 50.00 mmol) in anhydrous N,N-

dimethylformamide (DMF, 25 mL).

Base Addition: Add triethylamine (TEA, 9 mL, 65.00 mmol) to the solution.

Cooling: Cool the reaction mixture to 0 °C in an ice bath.

Acylation: Slowly add ethyl chloroformate (5.7 mL, 60.00 mmol) dropwise to the cooled

solution.

Reaction: Stir the reaction mixture at room temperature for 2 hours.

Precipitation: Pour the reaction mixture into ice water to precipitate the product.

Isolation and Purification: Collect the precipitate by filtration, wash the solid with cold water,

and dry to yield N-ethoxycarbonylphthalimide as a white solid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB5382202_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://enamine.net/building-blocks/reagents-for-synthesis/n-carbethoxyphthalimide
https://www.nbinno.com/pharmaceutical-intermediates/n-carbethoxyphthalimide-cas-22509-74-6-amine-protecting-reagent-organic-synthesis-eq
https://www.rsc.org/suppdata/sm/c4/c4sm00072b/c4sm00072b1.pdf
https://www.scbt.com/p/n-carbethoxyphthalimide-22509-74-6
https://m.chemicalbook.com/ProductChemicalPropertiesCB5382202_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://www.nbinno.com/pharmaceutical-intermediates/n-carbethoxyphthalimide-cas-22509-74-6-amine-protecting-reagent-organic-synthesis-eq
https://www.scbt.com/p/n-carbethoxyphthalimide-22509-74-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://www.nbinno.com/pharmaceutical-intermediates/n-carbethoxyphthalimide-cas-22509-74-6-amine-protecting-reagent-organic-synthesis-eq
https://www.scbt.com/p/n-carbethoxyphthalimide-22509-74-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5382202.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5382202_EN.htm
https://enamine.net/building-blocks/reagents-for-synthesis/n-carbethoxyphthalimide
https://www.benchchem.com/product/b055826?utm_src=pdf-body
https://www.benchchem.com/product/b055826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An alternative preparation involves the alkylation of potassium phthalimide with ethyl

chloroformate.[1]
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Reactants

Process

Product

3-Hydroxy-1H-isoindol-1-one

Mix at 0°C

Ethyl Chloroformate Triethylamine (Base) DMF (Solvent)

Stir at Room Temp
for 2 hours

Precipitate in Ice Water

Filter and Dry

N-Carbethoxyphthalimide
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Amine Protection and Deprotection Cycle

Primary Amine (R-NH₂)

Protection Step

 + N-Carbethoxyphthalimide

Phthalimide-Protected Amine

Deprotection Step

 e.g., Hydrazine or NaBH₄/AcOH

Primary Amine (R-NH₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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